Cas no 920504-10-5 (1,2-Diiodo-4-nitro-5-propoxybenzene)

• Product Name: 1,2-Diiodo-4-nitro-5-propoxybenzene
• CAS No: 920504-10-5
• MF: C₉H₉I₂NO₃
• MW: 432.981607198715
• CID: 756692
• Update Time: 2023-08-03

1,2-Diiodo-4-nitro-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-diiodo-4-nitro-5-propoxy-
• 1,2-diiodo-4-nitro-5-propoxybenzene
• 1,2-Diiodo-4-nitro-5-propoxybenzene

• Inchi： 1S/C9H9I2NO3/c1-2-3-15-9-5-7(11)6(10)4-8(9)12(13)14/h4-5H,2-3H2,1H3
• InChI Key： CQXINUDRNCUMJN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OCCC)[N+](=O)[O-])I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 55